(5Z)-5-(4-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C11H6FN3OS
• Molecular Weight: 247.25 g/mol
• IUPAC Name: (5Z)-5-[(4-fluorophenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C11H6FN3OS/c12-8-3-1-7(2-4-8)5-9-10(16)15-11(17-9)13-6-14-15/h1-6H/b9-5-
• InChI Key: LBASIXUNUHGLGV-UITAMQMPSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C\2/C(=O)N3C(=NC=N3)S2)F
• SMILES: C1=CC(=CC=C1C=C2C(=O)N3C(=NC=N3)S2)F

Description

(5Z)-5-(4-fluorobenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one, commonly known as FBT, is a novel compound that has gained significant attention in recent years due to its potential therapeutic applications. FBT belongs to the class of thiazole-derived compounds and has been shown to possess various biological activities such as antimicrobial, antifungal, antitumor, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of FBT is still not fully understood. However, studies have suggested that FBT may inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. FBT has also been shown to inhibit the growth of bacteria by disrupting their cell membrane and inhibiting protein synthesis.
Biochemical and Physiological Effects:
FBT has been found to possess various biochemical and physiological effects. Studies have reported that FBT can induce oxidative stress and DNA damage in cancer cells, leading to their death. FBT has also been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FBT in lab experiments is its potent biological activity against various pathogens and cancer cells. FBT is also relatively easy to synthesize, which makes it a cost-effective compound for research purposes. However, one of the limitations of using FBT is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

FBT has shown promising results in various preclinical studies, and further research is needed to explore its full potential as a therapeutic agent. Some of the future directions for FBT research include:
1. Investigating the potential use of FBT as an anti-inflammatory agent in various inflammatory diseases.
2. Studying the pharmacokinetics and pharmacodynamics of FBT to determine its optimal dosage and administration route.
3. Exploring the potential use of FBT in combination therapy with other anticancer agents to enhance its therapeutic efficacy.
4. Investigating the potential use of FBT in the treatment of multidrug-resistant bacterial infections.
In conclusion, FBT is a novel compound that has shown promising results in various preclinical studies. Its potent biological activity against various pathogens and cancer cells makes it a potential therapeutic agent. Further research is needed to explore its full potential and determine its optimal use in various diseases.

Synthesis Methods

The synthesis of FBT involves the reaction between 4-fluorobenzaldehyde and thiosemicarbazide in the presence of acetic acid and ethanol. The resulting product is then treated with potassium hydroxide to obtain FBT. The yield of the synthesis method is reported to be around 60%.

Scientific Research Applications

FBT has been extensively studied for its potential therapeutic applications. It has been shown to possess antimicrobial activity against various bacterial strains such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. In addition, FBT has also demonstrated antifungal activity against Candida albicans and Aspergillus fumigatus. FBT has also been found to exhibit potent antitumor activity against various cancer cell lines such as HeLa, MCF-7, and A549.